![molecular formula C9H15ClO2S B2535520 {Bicyclo[2.2.2]octan-2-yl}methanesulfonyl chloride CAS No. 1862866-81-6](/img/structure/B2535520.png)
{Bicyclo[2.2.2]octan-2-yl}methanesulfonyl chloride
Overview
Description
“{Bicyclo[2.2.2]octan-2-yl}methanesulfonyl chloride” is a chemical compound . Its unique structure allows for diverse applications, including the synthesis of complex organic molecules and the development of new drug compounds.
Molecular Structure Analysis
The molecular formula of “{Bicyclo[2.2.2]octan-2-yl}methanesulfonyl chloride” is C9H15ClO2S . The InChI code is 1S/C8H13ClO3S/c9-13(10,11)6-8-3-1-7(2-4-8)5-12-8/h7H,1-6H2 .
Physical And Chemical Properties Analysis
“{Bicyclo[2.2.2]octan-2-yl}methanesulfonyl chloride” is a powder . It has a molecular weight of 222.74 . The compound should be stored at temperatures below -10 degrees Celsius .
Scientific Research Applications
Enantioselective Synthesis
This compound is used in the enantioselective synthesis of bicyclo [2.2.2]octane-1-carboxylates . This process allows rapid access to a wide range of bicyclo [2.2.2]octane-1-carboxylates in good to excellent yields with excellent enantioselectivities under metal-free, mild, and operationally simple conditions .
Organic Synthesis
The unique bicyclic structure of {Bicyclo[2.2.2]octan-2-yl}methanesulfonyl chloride makes it a versatile tool in organic synthesis . It can be used to create a variety of complex organic molecules.
Pharmaceutical Research
In pharmaceutical research, this compound is used due to its unique structure . It can be used to synthesize a variety of pharmaceutical compounds.
Synthesis of Natural Products
Bicyclo [2.2.2]octane represents a privileged structure found in a myriad of natural products such as atisanes and ent-atisanes, atisine-, denudatine-, as well as daphmanidin-type alkaloids . This compound can be used in the synthesis of these natural products.
Synthesis of Antibiotics
The antibiotic platencin, which blocks FabF and FabH enzymes and exhibits broad-spectrum antibacterial activity against Gram-positive pathogens, features this bicyclic structure . This compound can be used in the synthesis of platencin and its analogues.
Synthesis of Molecular Rotors
Bicyclo [2.2.2]octane is the core unit of a type of molecular rotor . This compound can be used in the synthesis of these molecular rotors.
Safety and Hazards
properties
IUPAC Name |
2-bicyclo[2.2.2]octanylmethanesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15ClO2S/c10-13(11,12)6-9-5-7-1-3-8(9)4-2-7/h7-9H,1-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIOAHLGCMMGWSA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CCC1CC2CS(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{Bicyclo[2.2.2]octan-2-yl}methanesulfonyl chloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide](/img/structure/B2535438.png)
![8-Methyl-4-thiophen-2-yl-2,3,3a,4,5,9b-hexahydro-furo[3,2-c]quinoline](/img/structure/B2535440.png)
![(E)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide](/img/structure/B2535442.png)
![5-((4-Ethoxyphenyl)(4-phenylpiperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2535445.png)
![2-(Tert-butylsulfonyl)-2-{2-[4-(trifluoromethyl)phenyl]hydrazono}acetonitrile](/img/structure/B2535446.png)
![4-{1-[2-(2,4-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(4-fluorobenzyl)pyrrolidin-2-one](/img/structure/B2535458.png)
![N-[[5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-4-fluorobenzamide](/img/structure/B2535460.png)